Cas no 2680704-63-4 (benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate
• CAS No: 2680704-63-4
• MF: C₁₄H₁₂BrClN₂O₂
• MW: 355.614281654358
• CID: 5624706
• PubChem ID: 165934189
• Update Time: 2025-06-13

benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(5-bromo-3-chloropyridin-2-yl)methyl]carbamate
• 2680704-63-4
• EN300-28299198
• benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate

• Inchi： 1S/C14H12BrClN2O2/c15-11-6-12(16)13(17-7-11)8-18-14(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,18,19)
• InChI Key： QUBGVULPCLLCBO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.97707g/mol
• Monoisotopic Mass: 353.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate

Introduction to Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate (CAS No. 2680704-63-4)

Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate, with the chemical formula corresponding to its CAS number 2680704-63-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity and makes it a valuable scaffold for medicinal chemists.

The structural features of Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate make it an intriguing candidate for further investigation. The carbamate group, attached to a benzyl moiety, contributes to its versatility in forming hydrogen bonds and participating in various biochemical interactions. These properties are particularly relevant in the design of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. The compound's unique structure has prompted researchers to explore its potential in various pharmacological contexts. For instance, studies have indicated that pyridine-based compounds can exhibit inhibitory effects on kinases, which are often overexpressed in cancer cells. The bromo and chloro substituents on the pyridine ring are known to enhance binding affinity by increasing the compound's lipophilicity and improving its interaction with target proteins.

One of the most compelling aspects of Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate is its potential as a lead compound for drug discovery. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles. The combination of computational chemistry and experimental validation has led to the identification of several promising analogs that show enhanced potency and selectivity.

The synthesis of Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate involves multi-step organic reactions, including nucleophilic substitution, condensation, and purification processes. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The use of modern techniques such as flow chemistry and microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

The biological activity of Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate has been extensively studied in vitro. Initial experiments have revealed that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, the compound has shown promising effects in models of inflammation and neurodegenerative diseases. These findings underscore the importance of further exploring its therapeutic potential.

In conclusion, Benzyl N-(5-bromo-3-chloropyridin-2-yl)methylcarbamate (CAS No. 2680704-63-4) is a structurally interesting compound with significant pharmacological implications. Its unique combination of substituents and functional groups makes it a valuable scaffold for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in the development of next-generation pharmaceuticals.